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Compound of Interest

Compound Name: 5-Bromo-2-chlorobenzaldehyde

Cat. No.: B064787

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and hazards
associated with 5-Bromo-2-chlorobenzaldehyde (CAS No: 189628-37-3). The information
herein is intended to equip laboratory and drug development professionals with the necessary
knowledge to handle this compound safely, mitigate risks, and respond effectively to potential
exposures or incidents. All quantitative data is summarized for clarity, and relevant
experimental methodologies are detailed.

Hazard Identification and Classification

5-Bromo-2-chlorobenzaldehyde is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are related to its irritant properties.

GHS Classification

The GHS classification for 5-Bromo-2-chlorobenzaldehyde is summarized in the table below.

[1][°]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Acute Toxicity (Oral) 4 (50% of notifications) H302: Harmful if swallowed

Hazard Pictograms and Signal Word

e Pictogram: GHS07 (Exclamation Mark)[1]

 Signal Word: Warning[1][3]

Precautionary Statements

A comprehensive list of precautionary statements is provided in the table below.[1][3][4]
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Code Statement
P261 Avoid breathing dust, mist, spray.[1]
P264 Wash skin thoroughly after handling.[1][3]
p271 Use only outdoors or in a well-ventilated area.[1]
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[1][3]

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[1][3]

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.[1]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][3]

Call a POISON CENTER or doctor if you feel
P312

unwell.[5]

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.[5]

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.[5]

Take off contaminated clothing and wash it
P362+P364

before reuse.[1][3]

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.[1]
P405 Store locked up.[1]

Dispose of contents/container to an approved
P501

waste disposal plant.[1]
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Toxicological Information and Experimental
Protocols

The hazard classifications are based on toxicological data. The following sections detail the
nature of these hazards and the experimental methodologies used for their determination.

Skin Irritation (H315)

Causes skin irritation.[1][2]
Experimental Protocol: OECD Guideline 404 - Acute Dermal Irritation/Corrosion

This test is designed to assess the potential of a substance to cause reversible inflammatory
changes to the skin.[6]

Test System: The albino rabbit is the recommended species for this test. A small area of the
animal's back is clipped free of fur.[7]

o Application: A specified amount of the test substance (typically 0.5 g for a solid) is applied to
a small patch of skin (approximately 6 cm2) and covered with a gauze patch and semi-
occlusive dressing for a 4-hour exposure period.[6]

o Observation: After the exposure period, the patch is removed, and the skin is cleaned. The
skin is then observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.[5][6]

e Scoring: The severity of erythema and edema are scored on a scale of O (no effect) to 4
(severe effect). A mean score is calculated for each observation time.

o Classification: A substance is classified as a skin irritant (Category 2) if it produces a mean
score of = 2.3 and < 4.0 for erythema or edema in at least 2 of 3 tested animals, or if the
inflammation is persistent.

Eye Irritation (H319)

Causes serious eye irritation.[1][2]

Experimental Protocol: OECD Guideline 405 - Acute Eye Irritation/Corrosion
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This guideline outlines the procedure for determining the potential of a substance to produce
reversible changes in the eye.[1][2]

Test System: The albino rabbit is the preferred species. The test is typically initiated using a
single animal.[4]

Application: A single dose of the test substance (typically 0.1 mL for a liquid or not more than
0.1 g for a solid) is instilled into the conjunctival sac of one eye. The other eye remains
untreated and serves as a control.[2][4]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[4]
Observations are made for corneal opacity, iris lesions, and conjunctival redness and
swelling (chemosis).

Scoring: The severity of the observed effects is graded according to a standardized scoring
system.

Classification: A substance is classified as an eye irritant (Category 2A) if it produces, in at
least 2 of 3 tested animals, a positive response of: corneal opacity = 1, iritis = 1, conjunctival
redness = 2, or conjunctival chemosis = 2, which are fully reversible within 21 days.

Respiratory Irritation (H335)

May cause respiratory irritation.[1][2]

Basis for Classification: GHS Specific Target Organ Toxicity - Single Exposure (STOT-SE)
Category 3

This classification is primarily based on human evidence and includes transient, irritant effects
on the respiratory tract.

o Evidence: The classification relies on reports of respiratory irritation in humans exposed to
the substance. This can include symptoms such as coughing, pain, choking, and difficulty
breathing.[8]

e Animal Studies: While human data is the primary source, animal studies showing signs of
respiratory irritation can also be used.[9]
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e Mechanism: The substance is presumed to act as a direct irritant to the mucous membranes

of the respiratory tract.

» Classification Criteria: The effects are reversible after exposure ceases and do not lead to

significant long-term structural or functional changes in the respiratory system.[8][10]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Measures

Inhalation

Remove person to fresh air and keep
comfortable for breathing. If not breathing, give
artificial respiration. Get medical

advice/attention.[1]

Skin Contact

Wash with plenty of soap and water. Take off
contaminated clothing and wash it before reuse.
If skin irritation occurs, get medical
advice/attention.[1][3]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Get

medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth out with water. Get medical

advice/attention.[1]

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure.
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Aspect

Recommendations

Handling

Do not handle until all safety precautions have
been read and understood. Ensure good
ventilation of the work station. Do not breathe
dust, mist, or spray. Wear personal protective
equipment. Avoid contact with skin and eyes.
Handle in accordance with good industrial

hygiene and safety procedures.[1]

Storage

Store in a dry, cool, well-ventilated area.[1] Keep
container closed when not in use. Keep away
from ignition sources. The substance is air
sensitive; keep contents under an inert gas.[1]

Store locked up.[1]

Incompatible Materials

Strong oxidizing agents.[1]

Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.

Step

Action

Personal Precautions

Evacuate unnecessary personnel. Ensure
adequate ventilation. Do not breathe dust. Only
qualified personnel equipped with suitable

protective equipment should intervene.[1]

Environmental Precautions

Avoid release to the environment. Notify

authorities if the product enters sewers or public

waters.[1]
Containment Stop the leak if it is safe to do so.[1]

Sweep or shovel spills into an appropriate
Cleaning Up container for disposal. Minimize the generation

of dust.[1]
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Personal Protective Equipment (PPE)

The following PPE is recommended when handling 5-Bromo-2-chlorobenzaldehyde.

Protection Type

Specification

Eye/Face Protection

Chemical goggles or safety glasses. A face

shield is also recommended.[1]

Hand Protection

Protective gloves (e.g., nitrile rubber).[1]

Skin and Body Protection

Wear suitable protective clothing and safety
shoes.[1]

Respiratory Protection

In case of inadequate ventilation, wear

respiratory protection.[1]

Information

Suitable Extinguishing Media

Alcohol-resistant foam, carbon dioxide, dry
powder, water spray. Use extinguishing media

appropriate for the surrounding fire.[1]

Specific Hazards

Thermal decomposition generates carbon
oxides, hydrogen bromide, and hydrogen
chloride.[1]

Fire-Fighting Instructions

In case of fire, evacuate the area.[1]

Protection for Firefighters

Wear gas-tight chemically protective clothing in
combination with a self-contained breathing
apparatus.[1]

Stability and Reactivity
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Aspect

Information

Reactivity

No additional information available.[1]

Chemical Stability

The product is stable under normal handling and

storage conditions.[1]

Possibility of Hazardous Reactions

No additional information available.[1]

Conditions to Avoid

Keep away from heat, sparks, and flame.[1]

Incompatible Materials

Strong oxidizing agents.[1]

Hazardous Decomposition Products

Under normal conditions of storage and use,
hazardous decomposition products should not
be produced. In case of fire, thermal
decomposition can produce carbon oxides,

hydrogen bromide, and hydrogen chloride.[1]

Visualizations

Personal Protective Equipment (PPE) Workflow
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Engineering_controls

Personal Protective Equipment (PPE) for Handling 5-Bromo-2-chlorobenzaldehyde
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Caption: Workflow illustrating the necessary personal protective equipment for handling 5-
Bromo-2-chlorobenzaldehyde.

Accidental Release Response Plan
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Accidental Release Response for 5-Bromo-2-chlorobenzaldehyde
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Caption: Logical workflow for responding to an accidental release of 5-Bromo-2-
chlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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